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Compound of Interest

Compound Name: Methyl 3-ethynylbenzoate
CAS No.: 10602-06-9
Cat. No.: B077062
Get Quote
. J

This guide provides an in-depth exploration of methyl 3-ethynylbenzoate, a versatile building
block in modern organic synthesis. Intended for researchers, scientists, and professionals in
drug development, this document will delve into the core physicochemical properties,
spectroscopic profile, synthesis, and key applications of this compound, with a focus on the
causality behind its utility in complex molecular architectures.

Core Molecular Attributes and Physicochemical
Properties

Methyl 3-ethynylbenzoate, with the CAS number 10602-06-9, is a disubstituted benzene
derivative featuring a methyl ester and an ethynyl group at the meta position. This specific
arrangement of functional groups imparts a unique reactivity profile, making it a valuable
intermediate in the synthesis of pharmaceuticals and functional materials.

The fundamental properties of methyl 3-ethynylbenzoate are summarized below:
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Property Value Source(s)
Molecular Formula C10HsO2 [1112]
Molecular Weight 160.17 g/mol [1]

CAS Number 10602-06-9 [1][21[3]
Appearance Off-white to brown solid [1]

Melting Point 53.5-55 °C [1]

Boiling Point (Predicted) 251.1+23.0°C [1]

Density (Predicted) 1.11 + 0.1 g/cm3 [1]

The presence of the terminal alkyne is a key structural feature, rendering the molecule
susceptible to a variety of coupling reactions, most notably the Sonogashira coupling. The
methyl ester, while relatively stable, can be hydrolyzed to the corresponding carboxylic acid,
offering another avenue for derivatization.

Spectroscopic Characterization

A thorough understanding of the spectroscopic signature of methyl 3-ethynylbenzoate is
crucial for reaction monitoring and product confirmation.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum provides a clear map of the proton environments within the molecule.
The spectrum of methyl 3-ethynylbenzoate in CDCIs exhibits characteristic signals for the
aromatic protons, the methyl ester protons, and the acetylenic proton.[1]
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. . Coupling
Chemical Shift . . .
Multiplicity Integration Assignment Constant (J)

(3) ppm

Hz
8.17 t 1H Ar-H 15
8.03-8.00 m 1H Ar-H
7.66 dt 1H Ar-H 77,14
7.41 td 1H Ar-H 7.8,04
3.93 S 3H -OCHs
3.12 S 1H -C=CH

The downfield shifts of the aromatic protons are indicative of the electron-withdrawing nature of
the methyl ester group. The singlet at 3.12 ppm is a definitive signal for the terminal alkyne
proton.

3C Nuclear Magnetic Resonance (NMR) Spectroscopy

While a specific experimental 3C NMR spectrum for methyl 3-ethynylbenzoate was not found
in the referenced literature, the expected chemical shifts can be predicted based on the
analysis of similar substituted methyl benzoates. The key resonances would include:

e Carbonyl Carbon (C=0): Expected in the range of 165-170 ppm.

e Aromatic Carbons: A complex set of signals between 120-140 ppm. The carbon attached to
the ester group (C1) and the carbon attached to the ethynyl group (C3) would be expected at
the downfield end of this region.

e Alkynyl Carbons (-C=C-): Typically found in the 70-90 ppm range.

e Methyl Carbon (-OCHs): A characteristic signal around 52 ppm.

Infrared (IR) Spectroscopy

An experimental IR spectrum for methyl 3-ethynylbenzoate is not readily available. However,
the key vibrational modes can be predicted based on its functional groups:
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e C-H stretch (alkyne): A sharp, characteristic peak is expected around 3300 cm~1.

e C=C stretch (alkyne): A weak to medium intensity peak is anticipated in the 2100-2140 cm~1
region.

e C=0 stretch (ester): A strong absorption band should be present around 1720-1740 cm™1.
e C-O stretch (ester): Two bands are expected in the 1000-1300 cm~1 region.

e C-H stretch (aromatic): Peaks will appear above 3000 cm~1.

e C=C stretch (aromatic): Several peaks in the 1450-1600 cm~1 region.

Synthesis of Methyl 3-ethynylbenzoate

A common synthetic route to methyl 3-ethynylbenzoate involves the esterification of 3-
ethynylbenzoic acid. An alternative approach starts from a protected alkyne precursor, such as
tert-butyl 3-ethynylbenzoate.[1]

Experimental Protocol: Synthesis from tert-Butyl 3-
ethynylbenzoate

This two-step, one-pot procedure involves the deprotection of the tert-butyl ester followed by in-
situ esterification with methanol.

Step 1: Deprotection

Dissolve tert-butyl 3-ethynylbenzoate (1 equivalent) in anhydrous dichloromethane (DCM).

Slowly add trifluoroacetic acid (TFA) (excess) to the solution at room temperature.

Stir the reaction mixture for 3 hours.

Remove the solvent and excess TFA under reduced pressure.

Step 2: Esterification

e To the resulting crude 3-ethynylbenzoic acid, add methanol.
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e Add a catalytic amount of concentrated sulfuric acid.
e Heat the solution to 85 °C and stir for 20 hours.
» After cooling, remove the volatiles in vacuo.

 Dilute the residue with ethyl acetate and neutralize with a saturated aqueous solution of
sodium bicarbonate.

o Separate the organic layer, wash with water and brine, dry over anhydrous magnesium
sulfate, and concentrate to afford the product.

Esterification N Workup
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Synthetic workflow for Methyl 3-ethynylbenzoate.

Applications in Organic Synthesis

The primary utility of methyl 3-ethynylbenzoate lies in its ability to participate in carbon-
carbon bond-forming reactions, particularly palladium-catalyzed cross-coupling reactions.

Sonogashira Coupling

The terminal alkyne of methyl 3-ethynylbenzoate is an ideal substrate for the Sonogashira
coupling reaction, which forms a new carbon-carbon bond between the alkyne and an aryl or
vinyl halide. This reaction is of paramount importance in the synthesis of conjugated enynes
and arylalkynes, which are common motifs in pharmaceuticals and organic electronic materials.

The catalytic cycle of the Sonogashira coupling involves both a palladium catalyst and a
copper(l) co-catalyst.
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Simplified mechanism of the Sonogashira coupling reaction.
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In the context of methyl 3-ethynylbenzoate, R? would be the 3-(methoxycarbonyl)phenyl
group. This reaction allows for the facile introduction of this functionalized aromatic ring into a
wide array of molecular scaffolds.

Safety and Handling

Methyl 3-ethynylbenzoate is classified as harmful if swallowed or inhaled, and it causes skin
and serious eye irritation. It may also cause respiratory irritation.[1] Therefore, appropriate
personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn
when handling this compound. All manipulations should be performed in a well-ventilated fume
hood. For storage, it is recommended to keep the compound under an inert atmosphere
(nitrogen or argon) at 2-8 °C.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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